2-ethoxy-N-(5-((2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide

• IUPAC Name: 2-ethoxy-N-[5-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]sulfanyl-1,3,4-thiadiazol-2-yl]benzamide
• InChI: InChI=1S/C23H25N5O3S2/c1-2-31-19-11-7-6-10-18(19)21(30)24-22-25-26-23(33-22)32-16-20(29)28-14-12-27(13-15-28)17-8-4-3-5-9-17/h3-11H,2,12-16H2,1H3,(H,24,25,30)
• InChI Key: USPPMWGEFRZESE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C(=O)NC2=NN=C(S2)SCC(=O)N3CCN(CC3)C4=CC=CC=C4
• Molecular Formula: C23H25N5O3S2
• Molecular Weight: 483.6 g/mol

Description

2-ethoxy-N-(5-((2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C23H25N5O3S2 and its molecular weight is 483.61. The purity is usually 95%.
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Scientific Research Applications

Microwave-Assisted Synthesis and Biological Activities

The research demonstrates the potential of compounds related to 2-ethoxy-N-(5-((2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide in the development of new antimicrobial, antilipase, and antiurease agents. A study by Başoğlu et al. (2013) explored microwave-assisted synthesis of hybrid molecules containing various moieties, including 1,3,4-thiadiazole, exhibiting good to moderate antimicrobial activity against test microorganisms, alongside antiurease and antilipase activities (Başoğlu, Ulker, Alpay‐Karaoglu, & Demirbas, 2013).

Nematocidal Activity of Novel Derivatives

Liu et al. (2022) synthesized novel 1,2,4-oxadiazole derivatives containing a 1,3,4-thiadiazole amide moiety, revealing compounds with significant nematocidal activity against Bursaphelenchus xylophilus. This indicates the potential of such structures for the development of new nematicides (Liu, Wang, Zhou, & Gan, 2022).

Anticancer Evaluation

Compounds with a structure closely related to this compound have been evaluated for their anticancer properties. Ravinaik et al. (2021) designed and synthesized derivatives that showed moderate to excellent anticancer activity against several cancer cell lines, suggesting the potential of such compounds in cancer therapy (Ravinaik, Rao, Rao, Ramachandran, & Reddy, 2021).

Antiavian Influenza Virus Activity

A study by Hebishy et al. (2020) presented the synthesis of benzamide-based compounds with remarkable activity against the avian influenza virus, highlighting the therapeutic potential of these molecules in antiviral treatments (Hebishy, Salama, & Elgemeie, 2020).